Cas no 623143-33-9 ((R)-1-(3-Bromophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride
• CAS No: 623143-33-9
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• MDL: MFCD12756924
• CID: 4772796
• PubChem ID: 92134899
• Update Time: 2026-02-26

(R)-1-(3-Bromophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride
• (R)-1-(3-Bromophenyl)propan-1-amine HCl
• (1R)-1-(3-BROMOPHENYL)PROPYLAMINE HYDROCHLORIDE
• SCHEMBL17764491
• Y10721
• CS-0158637
• (1R)-1-(3-bromophenyl)propan-1-amine hydrochloride
• BS-17304
• MFCD12756924
• 623143-33-9
• (R)-1-(3-Bromophenyl)propan-1-aminehydrochloride
• (1R)-1-(3-bromophenyl)propan-1-amine;hydrochloride
• AKOS030624134

• MDL： MFCD12756924
• Inchi： 1S/C9H12BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： IGJRCDFUDNGJIS-SBSPUUFOSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CC)N.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride

Introduction to (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride (CAS No. 623143-33-9)

(R)-1-(3-Bromophenyl)propan-1-amine hydrochloride, with the CAS number 623143-33-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a bromine substituent on the phenyl ring and the chiral center at the propan-1-amine moiety make it a versatile intermediate for synthesizing various pharmacologically active molecules.

The< strong>hydrochloride saltform of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. Its chiral nature, specifically the (R) configuration, is crucial in medicinal chemistry as it can influence the pharmacokinetic and pharmacodynamic properties of the final drug product.

Recent advancements in drug discovery have highlighted the importance of chiral amines in developing enantiomerically pure drugs. Compounds like (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride serve as key building blocks in the synthesis of molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The bromine atom on the phenyl ring provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

In academic research, this compound has been explored as a precursor in the synthesis of novel antimicrobial agents. Studies have demonstrated its efficacy in inhibiting bacterial growth by disrupting essential metabolic pathways. The< strong>bromophenyl moiety is particularly interesting as it can engage in π-stacking interactions with biological targets, enhancing binding affinity and selectivity.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as an intermediate in the synthesis of small-molecule drugs. For instance, researchers have utilized (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride to develop inhibitors of enzymes involved in cancer progression. The chiral center and bromine substituent allow for precise structural modifications, enabling the creation of highly specific inhibitors with minimal off-target effects.

Moreover, the< strong>hydrochloride saltform of this compound offers advantages in terms of stability and handling. It remains stable under various storage conditions, making it a reliable reagent for both laboratory-scale synthesis and industrial-scale production. This stability is crucial for maintaining the integrity of the compound during multi-step synthetic routes, ensuring high yields and purity.

From a synthetic chemistry perspective, (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride is a valuable intermediate due to its compatibility with a wide range of reaction conditions. It can undergo nucleophilic substitution reactions, cross-coupling reactions, and other transformations that are essential for constructing complex molecular architectures. These reactions are often catalyzed by transition metals such as palladium and copper, which facilitate the formation of new carbon-carbon bonds.

The use of this compound in drug development aligns with current trends toward personalized medicine and targeted therapies. By leveraging its chiral properties and functional group diversity, medicinal chemists can design molecules that interact selectively with disease-causing targets. This approach has led to the discovery of several novel drugs that have improved patient outcomes significantly.

In conclusion, (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride (CAS No. 623143-33-9) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.